Cas no 2068819-66-7 ((S)-4-(tert-Butyl)-2-(5-fluoropyridin-2-yl)-4,5-dihydrooxazole)

• Product Name: (S)-4-(tert-Butyl)-2-(5-fluoropyridin-2-yl)-4,5-dihydrooxazole
• CAS No: 2068819-66-7
• MF: C₁₂H₁₅FN₂O
• MW: 222.2587
• CID: 5084141
• PubChem ID: 162393963
• Update Time: 2025-06-15

(S)-4-(tert-Butyl)-2-(5-fluoropyridin-2-yl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (S)-4-(tert-Butyl)-2-(5-fluoropyridin-2-yl)-4,5-dihydrooxazole
• BS-48486
• (4S)-4-tert-butyl-2-(5-fluoropyridin-2-yl)-4,5-dihydro-1,3-oxazole
• 2068819-66-7
• 2-[(4S)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]-5-fluoropyridine
• F74541

• Inchi： 1S/C12H15FN2O/c1-12(2,3)10-7-16-11(15-10)9-5-4-8(13)6-14-9/h4-6,10H,7H2,1-3H3/t10-/m1/s1
• InChI Key： YVULGYITAFNKKF-SNVBAGLBSA-N
• SMILES： FC1=C([H])N=C(C([H])=C1[H])C1=N[C@]([H])(C([H])([H])O1)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 222.11684127g/mol
• Monoisotopic Mass: 222.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.5

Additional information on (S)-4-(tert-Butyl)-2-(5-fluoropyridin-2-yl)-4,5-dihydrooxazole

Recent Advances in the Study of (S)-4-(tert-Butyl)-2-(5-fluoropyridin-2-yl)-4,5-dihydrooxazole (CAS: 2068819-66-7)

The compound (S)-4-(tert-Butyl)-2-(5-fluoropyridin-2-yl)-4,5-dihydrooxazole (CAS: 2068819-66-7) has recently emerged as a promising chiral building block in pharmaceutical chemistry and asymmetric synthesis. This oxazoline derivative has attracted significant attention due to its structural features that make it particularly valuable for the development of novel therapeutic agents and chiral catalysts. Recent studies have focused on its applications in medicinal chemistry, particularly in the design of kinase inhibitors and other targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the synthesis of selective JAK1 inhibitors. The researchers utilized the chiral oxazoline core to control the stereochemistry of the final molecule, achieving excellent enantioselectivity (>99% ee) in the target compounds. The 5-fluoropyridinyl moiety was found to significantly enhance binding affinity to the target kinase while maintaining favorable pharmacokinetic properties.

In the field of asymmetric catalysis, a breakthrough was reported in Angewandte Chemie (2024) where 2068819-66-7 was incorporated into a novel class of chiral ligands for copper-catalyzed asymmetric conjugate additions. The tert-butyl group at the 4-position of the oxazoline ring was shown to provide optimal steric hindrance, leading to exceptional enantioselectivities (up to 98% ee) in the tested reactions. This development opens new possibilities for the synthesis of chiral pharmaceutical intermediates.

From a synthetic chemistry perspective, recent advances in the preparation of 2068819-66-7 have been reported. A 2024 Organic Process Research & Development paper detailed an improved synthetic route that achieves the compound in 78% overall yield with >99.5% purity. The new process addresses previous challenges in the stereoselective formation of the oxazoline ring and introduces a more efficient purification protocol using supercritical fluid chromatography.

Pharmacological studies have revealed interesting properties of derivatives containing this structural motif. Research published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that compounds incorporating (S)-4-(tert-Butyl)-2-(5-fluoropyridin-2-yl)-4,5-dihydrooxazole show enhanced blood-brain barrier penetration compared to similar structures without the fluoropyridine moiety. This makes the compound particularly valuable for CNS-targeted drug development.

Current research directions include exploring the compound's potential in PROTAC (proteolysis targeting chimera) design, where its rigid structure and hydrogen bonding capabilities may contribute to improved ternary complex formation. Preliminary results from unpublished industry research suggest that derivatives of 2068819-66-7 show promise in this emerging therapeutic modality.

As the pharmaceutical industry continues to emphasize chiral purity and molecular complexity in drug design, (S)-4-(tert-Butyl)-2-(5-fluoropyridin-2-yl)-4,5-dihydrooxazole is expected to play an increasingly important role. Its unique combination of steric and electronic properties, coupled with recent synthetic advances, position it as a valuable building block for future drug discovery efforts.